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Compound of Interest

Compound Name: 3-Benzoylpyridine

L  Get Quote

Cat. No.: B1664120

Essential Safety and Handling Guide for 3-
Benzoylpyridine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the proper use and disposal of 3-Benzoylpyridine (CAS No. 5424-19-
1). Adherence to these procedures is critical for maintaining a safe laboratory environment.

Chemical and Physical Properties

Property Value

Molecular Formula C12HsNO

Molecular Weight 183.21 g/mol

Melting Point 36-40 °C[1]

Boiling Point 307 °C[1]

Appearance White or Colorless to Light yellow powder to

lump to clear liquid
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Hazard Identification and Personal Protective Equipment
(PPE)

3-Benzoylpyridine is known to cause skin, eye, and respiratory irritation[2][3][4][5]. Therefore,
appropriate personal protective equipment must be worn at all times during handling.

Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses meeting EN166 or
OSHA 29 CFR 1910.133
standards[6][7]

To prevent eye irritation from

splashes or dust[2][3].

Hand Protection

Chemically resistant protective

gloves (e.g., nitrile rubber)

To prevent skin contact and
irritation[2][3][7].

Skin and Body Protection

Lab coat, long pants, and

closed-toe shoes

To minimize skin exposure[6]

[71.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH/MSHA or European
Standard EN 136 approved
respirator may be necessary if
dust is generated or ventilation

is inadequate[3].

To avoid inhalation and

respiratory tract irritation[2][3].

First Aid Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

First Aid Procedures
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Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical
attention[2][3][6][ 7]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes. If skin
irritation persists, call a physician[2][3][6][7].

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Get medical attention[2][3][7][8].
Do NOT induce vomiting. If conscious and alert,
) rinse mouth and drink 2-4 cupfuls of milk or
Ingestion

water. Never give anything by mouth to an

unconscious person. Get medical aid[7].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Benzoylpyridine minimizes the risk of exposure and

ensures experimental integrity.

Experimental Workflow for Handling 3-Benzoylpyridine
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Caption: Workflow for the safe handling of 3-Benzoylpyridine.
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Detailed Experimental Protocol Steps:

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 3-Benzoylpyridine before starting
any work.

o Put on all required personal protective equipment (PPE) as outlined in the table above.
o Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.
e Handling:

o Carefully weigh or measure the required amount of 3-Benzoylpyridine. Avoid generating
dust.

o Carry out the intended experimental procedure, maintaining awareness of potential
hazards.

e Cleanup:

o Once the experiment is complete, decontaminate all work surfaces with an appropriate
solvent.

o Segregate waste materials according to their type (e.qg., solid waste, liquid waste).

o Label all waste containers clearly.

Disposal Plan

Proper disposal of 3-Benzoylpyridine and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Disposal Guidelines
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Waste Type Disposal Procedure

Dispose of contents/container to an approved
o waste disposal plant[2][3]. Do not mix with other
Unused 3-Benzoylpyridine ] ] S
waste. Leave chemicals in their original

containers.

Place in a sealed, labeled container and dispose
Contaminated Materials (e.g., gloves, wipes) of as hazardous waste according to local, state,

and federal regulations.

Triple rinse with a suitable solvent. The rinsate
] should be collected and disposed of as
Empty Containers
hazardous waste[9]. Handle uncleaned

containers like the product itself.

Relatively unreactive organic reagents should be collected in a designated container for non-
halogenated waste[10]. Solid residues should be collected in a separate container for solid
waste[10]. Always follow your institution's specific chemical waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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